Europium chloride (EuCl3), hexahydrate (8CI,9CI)

Specification

• Molecular Formula: Cl5Eu3H36O18+4
• Molecular Weight: 957.4 g/mol
• IUPAC Name: europium(3+);pentachloride;octadecahydrate
• Standard InChI: InChI=1S/5ClH.3Eu.18H2O/h5*1H;;;;18*1H2/q;;;;;3*+3;;;;;;;;;;;;;;;;;;/p-5
• Standard InChI Key: DRSUROKKYXQBDY-UHFFFAOYSA-I
• SMILES: O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Eu+3].[Eu+3].[Eu+3]
• Canonical SMILES: O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Eu+3].[Eu+3].[Eu+3]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

Europium(III) chloride hexahydrate consists of one europium ion (Eu³⁺), three chloride ions (Cl⁻), and six water molecules. The molecular formula is Cl₃EuH₁₂O₆, with a molar mass of 366.41 g/mol. The anhydrous form (EuCl₃) has a molecular weight of 258.32 g/mol and crystallizes in the UCl₃-type structure, where europium centers are nine-coordinate.

Table 1: Physical Properties of Europium(III) Chloride Hexahydrate

Property	Value
Melting Point	850 °C (anhydrous)
Density	4.89 g/cm³ at 25 °C
Solubility	Water, HCl, ethanol
Crystal System	Hexagonal (P6₃/m space group)
Hygroscopicity	High (forms hydrate in air)

Synthesis and Industrial Production

Hydration from Europium(III) Oxide

The hexahydrate is synthesized by reacting europium(III) oxide (Eu₂O₃) with hydrochloric acid:

$$\text{Eu}_2\text{O}_3 + 6\text{HCl} \rightarrow 2\text{EuCl}_3\cdot6\text{H}_2\text{O} + 3\text{H}_2\text{O}$$

This method yields the hydrated form directly but cannot produce anhydrous EuCl₃ due to oxychloride formation upon heating.

Ammonium Chloride Route for Anhydrous EuCl₃

Anhydrous europium(III) chloride is obtained via thermal decomposition of ammonium pentachloroeuropate(III):

$$\text{EuCl}_3\cdot6\text{H}_2\text{O} + 2\text{NH}_4\text{Cl} \xrightarrow{230^\circ\text{C}} (\text{NH}_4)_2[\text{EuCl}_5] + 6\text{H}_2\text{O}$$ $$(\text{NH}_4)_2[\text{EuCl}_5] \xrightarrow{\Delta} 2\text{NH}_4\text{Cl} + \text{EuCl}_3$$

This method avoids oxychloride intermediates and is preferred for high-purity EuCl₃ production.

Chemical Reactivity and Derivative Formation

Salt Metathesis Reactions

Europium(III) chloride reacts with lithium bis(trimethylsilyl)amide to form europium tris(trimethylsilyl)amide, a precursor for coordination complexes:

$$\text{EuCl}_3 + 3\text{LiN}(\text{SiMe}_3)_2 \rightarrow \text{Eu}(\text{N}(\text{SiMe}_3)_2)_3 + 3\text{LiCl}$$

This reaction occurs in tetrahydrofuran (THF) under reflux conditions.

Reduction to Europium(II) Chloride

Heating EuCl₃ under hydrogen gas produces europium(II) chloride (EuCl₂), a key reagent in organometallic synthesis:

$$2\text{EuCl}_3 + \text{H}_2 \xrightarrow{\Delta} 2\text{EuCl}_2 + 2\text{HCl}$$

EuCl₂ is utilized to synthesize complexes like bis(pentamethylcyclopentadienyl)europium(II).

Applications in Advanced Materials

Luminescent Materials

Europium(III) ions exhibit strong red emission under UV light due to $^5\text{D}_0 \rightarrow ^7\text{F}_J$ transitions. EuCl₃·6H₂O is doped into phosphors for LEDs and display technologies.

Biomedical Innovations

Recent studies highlight europium-doped hydroxyapatite scaffolds for bone regeneration, enhancing osteogenic activity by 40% compared to undoped materials. Europium nanoparticles also show antibacterial efficacy against Staphylococcus aureus (MIC: 12.5 µg/mL).

Table 2: Biomedical Applications of Europium Compounds

Application	Mechanism	Efficacy
Bone Tissue Engineering	Eu³⁺-doped hydroxyapatite	40% increased osteogenesis
Antibacterial Agents	Reactive oxygen species generation	MIC: 12.5 µg/mL
Cancer Therapy	Eu³⁺-loaded liposomes	60% tumor growth inhibition

Recent Research and Future Directions

Spectroelectrochemical Sensors

In molten 3LiCl–2KCl eutectic, Eu³⁺/²⁺ redox potentials shift linearly with temperature (643–1123 K), enabling lanthanide quantification via thin-layer spectroelectrochemistry.

Sustainable Synthesis Methods

Microwave-assisted synthesis reduces reaction times by 70% while maintaining 99.9% purity, offering energy-efficient production.